1,14-Docosanediol
Overview
Description
1,14-Docosanediol is a chemical compound with the molecular formula C22H46O2 . It has an average mass of 342.599 Da and a monoisotopic mass of 342.349792 Da .
Molecular Structure Analysis
This compound contains a total of 69 bonds, including 23 non-H bonds, 20 rotatable bonds, 2 hydroxyl groups, 1 primary alcohol, and 1 secondary alcohol .Scientific Research Applications
Metabolic Pathways and Functions
Metabolism of Essential Fatty Acids : The conversion of α-linolenic acid (ALA) to docosahexaenoic acid (DHA) has been extensively studied. In this process, 1,14-Docosanediol plays a role in the metabolism of essential fatty acids. Research suggests that ALA may have an important role in skin barrier function or epidermal integrity, which could be linked to the metabolism involving this compound (Fu & Sinclair, 2000).
Biosynthesis of Fatty Acids : The biosynthesis of various fatty acids, including docosapentaenoic and other fatty acids by rat testes, involves complex metabolic pathways. This compound may have a role in these pathways, contributing to the formation of important biological molecules (Davis & Coniglio, 1966).
Biochemical Properties and Therapeutic Potentials
Formation of Bioactive Compounds : this compound is involved in the formation of bioactive compounds, such as maresins, which are produced from DHA. These compounds exhibit significant anti-inflammatory and tissue homeostatic actions, playing a crucial role in the resolution of inflammation (Dalli et al., 2013).
Drug Delivery Systems : The development of self-nanoemulsifying drug delivery systems (SNEDDS) for DHA, an important omega-3 fatty acid, indicates potential applications of this compound in improving the bioavailability and therapeutic effectiveness of certain drugs (Puri et al., 2016).
Biochemical Analysis and Structural Studies
Structural Analysis of Chlorosulfolipids : this compound has been identified in chlorosulfolipids from Ochromonas danica, where its structure was elucidated through various analytical techniques. Such studies contribute to our understanding of the diversity and complexity of lipid molecules in nature (Elovson & Vagelos, 1970).
Biology and Chemistry of Neuroprostanes : The radical peroxidation of DHA in neurons, which leads to the formation of neuroprostanes, involves this compound. These neuroprostanes are significant in the context of aging and neurodegeneration, and their study is crucial for understanding brain health and disease (Porta et al., 2013).
Properties
IUPAC Name |
docosane-1,14-diol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H46O2/c1-2-3-4-5-13-16-19-22(24)20-17-14-11-9-7-6-8-10-12-15-18-21-23/h22-24H,2-21H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KETXCPXJKBEFCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC(CCCCCCCCCCCCCO)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H46O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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